Cas no 2580188-09-4 (tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate)

Tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of pyrrole-based frameworks. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for complex multi-step reactions. Its 2,5-dihydro-1H-pyrrole core serves as a key precursor for pharmaceuticals, agrochemicals, and functional materials. The methyl substitution at the 2-position improves steric control in subsequent derivatization. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in nucleophilic additions, cyclizations, and cross-coupling reactions. Its synthetic utility is further underscored by compatibility with a range of protecting group strategies.
tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate structure
2580188-09-4 structure
Product Name:tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate
CAS No:2580188-09-4
MF:C10H17NO2
MW:183.24748301506
CID:5658371
PubChem ID:165891744
Update Time:2025-10-29

tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580188-09-4
    • tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate
    • EN300-27726590
    • Inchi: 1S/C10H17NO2/c1-9(2,3)13-8(12)10(4)6-5-7-11-10/h5-6,11H,7H2,1-4H3
    • InChI Key: HNXNJGWVXSKAGI-UHFFFAOYSA-N
    • SMILES: O(C(C1(C)C=CCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų

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Additional information on tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylate (CAS: 2580188-09-4)

In recent years, the compound tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate (CAS: 2580188-09-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrole ring structure, has emerged as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. The growing interest in this compound stems from its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

Recent studies have focused on optimizing the synthetic routes for tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method utilizing palladium-based catalysts, which significantly enhanced the efficiency of the synthesis. The study reported a yield of over 85% under mild reaction conditions, highlighting the potential for scalable production. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, has been explored to minimize environmental impact.

The pharmacological potential of tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate has also been investigated in several preclinical studies. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a key intermediate in the synthesis of pyrrole-derived compounds with anti-inflammatory and anticancer properties. The researchers identified that modifications to the pyrrole ring could enhance binding affinity to specific biological targets, such as cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs). These findings suggest promising avenues for the development of new therapeutics.

Furthermore, the compound's utility extends beyond medicinal chemistry. A 2023 report in ACS Catalysis highlighted its application in asymmetric catalysis, where it served as a chiral auxiliary in the synthesis of enantiomerically pure compounds. This versatility underscores its value in both academic and industrial research settings. The ability to functionalize the pyrrole ring at multiple positions allows for the creation of diverse molecular architectures, making it a valuable tool for synthetic chemists.

Despite these advancements, challenges remain in the large-scale production and application of tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate. Issues such as regioselectivity in reactions and the stability of the compound under certain conditions require further investigation. Ongoing research aims to address these limitations through the development of more robust synthetic protocols and the exploration of novel derivatives with improved properties.

In conclusion, tert-butyl 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate (CAS: 2580188-09-4) represents a promising compound with broad applications in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis and potential uses, paving the way for future innovations. As research continues, this compound is likely to play an increasingly important role in the discovery and development of new drugs and catalytic processes.

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